Cas no 81569-47-3 (4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester)

• Product name: 4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
• CAS No: 81569-47-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 708123
• PubChem ID: 13015586

4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
• 4-Thiazolecarboxylicacid,5-ethyl-,ethylester(9CI)
• ethyl 5-ethyl-1,3-thiazole-4-carboxylate
• 81569-47-3
• 4-thiazolecarboxylic acid,5-ethyl-,ethyl ester

• Inchi： InChI=1S/C8H11NO2S/c1-3-6-7(9-5-12-6)8(10)11-4-2/h5H,3-4H2,1-2H3
• InChI Key： MSNFYBUDOGRINS-UHFFFAOYSA-N
• SMILES： CCC1=C(N=CS1)C(=O)OCC

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų